Cas no 1550733-62-4 (5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile
• CAS No: 1550733-62-4
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD24254908
• CID: 4605535
• PubChem ID: 75481798
• Update Time: 2025-10-31

5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile

• MDL： MFCD24254908
• Inchi： 1S/C10H7N3S/c11-6-7-3-4-9(14-7)10-8(12)2-1-5-13-10/h1-5H,12H2
• InChI Key： ZVOOLMUSOPTXJS-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2=NC=CC=C2N)=CC=1

Additional information on 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile

Introduction to 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile (CAS No. 1550733-62-4)

5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile (CAS No. 1550733-62-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, combines a pyridine ring with an amino group and a thiophene ring terminated with a nitrile group, making it a versatile intermediate for the synthesis of various biologically active molecules.

The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The presence of both the amino and nitrile functional groups provides multiple sites for chemical modification, enabling the design of complex molecular architectures. Such modifications are crucial for optimizing pharmacokinetic properties, enhancing binding affinity to biological targets, and improving overall drug efficacy.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural flexibility. Among these, pyridine-thiophene conjugates have emerged as promising scaffolds for drug discovery. The compound 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile exemplifies this trend, as it has been explored in several preclinical studies for its potential role in modulating various disease pathways.

One of the most compelling aspects of this compound is its utility as a building block for the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as kinases and cytochrome P450 enzymes in cancer progression. By leveraging the structural features of 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency against these targets.

The nitrile group in the molecule not only contributes to its reactivity but also influences its solubility and metabolic stability. These properties are critical factors when designing drugs intended for clinical use. Additionally, the amino group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound. This adaptability has made 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile a valuable asset in medicinal chemistry libraries.

In the realm of materials science, this compound has also shown promise as a precursor for developing advanced materials with unique electronic properties. The conjugated system formed by the pyridine and thiophene rings contributes to its ability to absorb and emit light across specific wavelengths, making it suitable for applications in organic electronics and photovoltaic devices. Researchers are exploring its potential use in creating more efficient organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and amination. Advances in catalytic methods have further refined these processes, enabling more sustainable and scalable production methods.

The growing interest in this compound has spurred numerous collaborations between academic institutions and pharmaceutical companies aiming to explore its full potential. Preclinical studies have demonstrated encouraging results in models of various diseases, including oncology and neurodegenerative disorders. These findings have laid the groundwork for future clinical trials designed to evaluate the safety and efficacy of derivatives based on this scaffold.

The development of computational tools for molecular modeling has significantly accelerated the process of identifying promising candidates from large chemical libraries. By integrating experimental data with predictive algorithms, researchers can rapidly screen compounds like 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile for their potential biological activity. This approach has not only shortened the timeline for drug discovery but also reduced costs associated with traditional trial-and-error methods.

In conclusion, 5-(3-aminopyridin-2-yl)thiophene-2-carbonitrile represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique combination of functional groups makes it a versatile intermediate with broad applications across multiple disciplines. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific understanding and technological innovation.